Cas no 124763-51-5 (bis-tris hydrochloride)

• Product Name: bis-tris hydrochloride
• CAS No: 124763-51-5
• MF: C₈H₂₀ClNO₅
• MW: 245.701
• MDL: MFCD00171252
• CID: 896674
• Update Time: 2025-07-21

bis-tris hydrochloride Chemical and Physical Properties

Names and Identifiers

• bis-tris hydrochloride
• 2-(Bis(2-hydroxyethyl)amino)-2-(hydroxymethyl)propane-1,3-diol hydrochloride
• BIS TRIS HYDROCHLORIDE
• BIS-TRIS-HCL
• 2,2-Bis(hydroxymethyl)-2,2',2''-nitrilotriethanol
• 2-[bis(2-hydroxyethyl)amino]-2-(hydroxymethyl)propane-1,3-diol,hydrochloride
• 2-[Bis(2-hydroxyethyl)amino]-2-(hydroxymethyl)-1,3-propanediol hydrochloride
• 2- [bis (2-hydroxyethyl) amino] -2- (hydroxymethyl) -1,3-propanediol hydrochloride

• MDL： MFCD00171252
• Inchi： InChI=1S/C8H19NO5.ClH/c10-3-1-9(2-4-11)8(5-12,6-13)7-14;/h10-14H,1-7H2;1H
• InChI Key： VEYRVLHAMHQVTC-UHFFFAOYSA-N
• SMILES： OCC(CO)(N(CCO)CCO)CO.[H]Cl

Computed Properties

• Exact Mass: 245.10300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8

Experimental Properties

• Boiling Point: 484.2°C at 760 mmHg
• PSA: 104.39000
• LogP: -2.20930

bis-tris hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Other Chemical Reagents

Additional information on bis-tris hydrochloride

Comprehensive Guide to Bis-Tris Hydrochloride (CAS No. 124763-51-5): Properties, Applications, and Research Insights

Bis-Tris Hydrochloride (CAS No. 124763-51-5), also known as 2-[Bis(2-hydroxyethyl)amino]-2-(hydroxymethyl)-1,3-propanediol hydrochloride, is a widely used buffering agent in biochemical and molecular biology research. Its unique properties make it indispensable in applications ranging from protein electrophoresis to cell culture media preparation. This article delves into the molecular characteristics, practical uses, and emerging trends related to this versatile compound, addressing common queries such as "Bis-Tris HCl pH range" and "Bis-Tris buffer vs. Tris buffer."

The chemical structure of Bis-Tris Hydrochloride features a tertiary amine group and multiple hydroxyl groups, enabling effective pH stabilization between 5.8 and 7.2. Researchers favor it over traditional Tris buffers due to its lower temperature sensitivity and minimal interference with enzymatic reactions. Recent studies highlight its role in optimizing "western blot protocols" and "RNA stability," particularly in low-temperature electrophoresis systems. Its compatibility with divalent cations further expands its utility in protein crystallization studies.

In the context of trending biotechnological advancements, Bis-Tris Hydrochloride has gained attention for its applications in next-generation sequencing (NGS) library preparation and cryopreservation media. A 2023 Journal of Biomolecular Techniques study demonstrated its superiority in maintaining "DNA integrity" during long-term storage compared to phosphate-based buffers. This aligns with growing industry focus on "sample stability solutions" and "reproducible research materials," frequently searched topics in scientific databases.

From a formulation perspective, the compound's high water solubility (≥100 mg/mL at 20°C) and low UV absorbance make it ideal for spectroscopic analyses. Manufacturers often address queries about "Bis-Tris HCl solubility" and "sterilization methods," noting its stability to autoclaving but sensitivity to strong oxidizers. The development of ultra-pure grades (≥99%) has further driven adoption in diagnostic kit production, particularly for ELISA assays requiring minimal background interference.

Environmental and safety considerations position Bis-Tris Hydrochloride as a green chemistry alternative to more hazardous buffers. Its biodegradability and low ecotoxicity respond to increasing searches for "sustainable lab reagents." Regulatory databases confirm its approval under REACH and USP-NF standards, with handling guidelines emphasizing standard laboratory precautions—addressing common concerns about "buffer safety profiles" in academic forums.

Emerging applications in mRNA vaccine stabilization and organoid culture systems have spurred new research into Bis-Tris HCl concentration optimization. A 2024 BioProcess International review highlighted its role in improving "monoclonal antibody yield" in bioreactors, correlating with industry demand for "biopharmaceutical buffer systems." These developments underscore the compound's evolving relevance in both basic research and commercial bioproduction.

For researchers troubleshooting "buffer precipitation issues," technical bulletins recommend maintaining Bis-Tris Hydrochloride solutions between 4-8°C and avoiding prolonged exposure to high-ionic-strength conditions. The compound's metal chelating capacity also warrants consideration when working with metalloprotein studies, a nuance frequently discussed in "protein biochemistry forums."

The global market for Bis-Tris Hydrochloride reflects compound-specific trends, with analytical-grade formulations dominating academic purchases, while GMP-grade batches see rising demand in therapeutic manufacturing. Market analysts attribute this to increased focus on "buffer standardization" in regulatory submissions—a hot topic in FDA guidance documents and "bioprocessing webinars."